Cas no 15964-17-7 (2-Oxetanone, 4-propyl-)

• Product Name: 2-Oxetanone, 4-propyl-
• CAS No: 15964-17-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 148517
• PubChem ID: 140015
• Update Time: 2024-03-01

2-Oxetanone, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 4-propyl-
• 3-propyloxetan-2-one

• Inchi： 1S/C6H10O2/c1-2-3-5-4-6(7)8-5/h5H,2-4H2,1H3
• InChI Key： VLGDSNWNOFYURG-UHFFFAOYSA-N
• SMILES： O1C(CCC)CC1=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.3

Experimental Properties

• Density: 1.013
• Boiling Point: 173°C at 760 mmHg
• Flash Point: 56.9°C
• Refractive Index: 1.437
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones